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Compound of Interest

Compound Name: 1-Methyl-1-vinylcyclohexane

Cat. No.: B15232484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes for

obtaining 1-Methyl-1-vinylcyclohexane, a valuable intermediate in organic synthesis. The

document details two principal methodologies: the Wittig reaction and the dehydration of a

tertiary alcohol. Each method is presented with detailed experimental protocols, quantitative

data where available from analogous reactions, and mechanistic diagrams to facilitate a

thorough understanding for researchers and professionals in drug development and chemical

synthesis.

Synthesis via the Wittig Reaction
The Wittig reaction is a robust and widely utilized method for the formation of carbon-carbon

double bonds, offering a direct route to 1-Methyl-1-vinylcyclohexane from 1-

methylcyclohexanone.[1][2][3] This method involves the reaction of a phosphorus ylide,

specifically methylenetriphenylphosphorane, with the ketone.[3]

Signaling Pathway: The Wittig Reaction Mechanism
The reaction proceeds through a concerted [2+2] cycloaddition of the ylide with the ketone to

form a transient four-membered ring intermediate known as an oxaphosphetane.[1] This

intermediate then collapses to yield the desired alkene and triphenylphosphine oxide.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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